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Compound of Interest

Compound Name: Sandoz 58-035

Cat. No.: B1196694

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation and storage of stock solutions of
Sandoz 58-035, a competitive inhibitor of acyl-CoA:cholesterol acyltransferase (ACAT).[1][2]
Proper preparation and storage are critical to ensure the stability and efficacy of the compound
in experimental settings.

Product Information and Solubility

Sandoz 58-035 is a widely used research compound that effectively inhibits the esterification of
cholesterol by targeting the ACAT enzyme.[2] Its molecular weight is 465.79 g/mol .[2][3]
Understanding its solubility is the first step in preparing a stable stock solution.

Table 1: Solubility Data for Sandoz 58-035

Solvent Solubility Notes
DMSO >2.5 mg/mL to 16 mg/mL[1][2] Ultrasonic warming may be
[4] required for dissolution.
Water Insoluble
) Used as a vehicle for in vivo A DMSO stock is typically
Corn Ol ) ) ) )
studies.[1] diluted into corn oil.[1]
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Experimental Protocols

2.1. Protocol for Preparing a 10 mM DMSO Stock Solution

This protocol describes the preparation of a concentrated stock solution in Dimethyl Sulfoxide
(DMSO), the most common solvent for this compound.

Materials:

e Sandoz 58-035 powder

e Anhydrous/molecular grade DMSO
o Calibrated analytical balance
 Sterile microcentrifuge tubes or vials
o Vortex mixer

o Pipettes and sterile tips

e Optional: Ultrasonic water bath
Procedure:

o Equilibrate: Allow the Sandoz 58-035 powder vial to warm to room temperature before
opening to prevent condensation.

o Weigh: Accurately weigh the desired amount of Sandoz 58-035 powder in a sterile tube. For
example, to prepare 1 mL of a 10 mM solution, weigh out 4.66 mg of the compound
(Molecular Weight = 465.79).

e Solvent Addition: Add the calculated volume of DMSO to the powder. To continue the
example, add 1 mL of DMSO to the 4.66 mg of powder.

o Dissolution: Vortex the solution thoroughly to dissolve the compound. If the compound does
not fully dissolve, heat the tube to 37°C and use an ultrasonic bath for a short period to aid
dissolution.
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» Aliquot: Once a clear solution is obtained, dispense it into smaller, single-use aliquots in
tightly sealed vials to avoid repeated freeze-thaw cycles.[1][3] This is crucial for maintaining
the compound's stability.

o Storage: Store the aliquots at the appropriate temperature as detailed in Table 3.

Table 2: Quick Reference for Stock Solution Preparation

Desired
. Mass for 1 mL Mass for 5 mL Mass for 10 mL
Concentration
1mM 0.47 mg 2.33 mg 4.66 mg
5 mM 2.33 mg 11.65 mg 23.29 mg
10 mM 4.66 mg 23.29 mg 46.58 mg
25 mg/mL 25mg 125 mg 250 mg

Calculations are based on a molecular weight of 465.79 g/mol .

2.2. Protocol for Preparing a Working Solution for In Vivo Studies

For animal studies, a stock solution is often diluted into a carrier vehicle like corn oil.
Procedure:

e Prepare a concentrated stock solution of Sandoz 58-035 in DMSO (e.g., 25 mg/mL) as
described in Protocol 2.1.[1]

e To prepare a 1 mL working solution, add 100 pL of the 25 mg/mL DMSO stock solution to
900 pL of corn oil.[1]

e Mix the solution thoroughly until it is evenly dispersed.

Storage and Stability

Proper storage is essential to prevent degradation of the compound and its stock solutions.
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Table 3: Recommended Storage Conditions

Form Temperature Duration Recommendations

Keep in a tightly
Powder -20°C 3 years[2][5] )
sealed container.

Suitable for shorter-

4°C 2 years[2][5]
term storage.
Preferred for long-
Stock Solution -80°C 6 months[1][2][5] term storage. Use
within 6 months.[1]
Suitable for short-term
-20°C 1 month[1][2][5] storage. Use within 1

month.[1]

Key Stability Advice:

« Information on the stability of Sandoz 58-035 in solution is limited, so following these general
guidelines is highly recommended.[3]

e Crucially, avoid repeated freeze-thaw cycles, which can degrade the compound.[3] Storing
the solution in single-use aliquots is the best practice.[1]

Visualized Workflows and Pathways
4.1. Experimental Workflow: Stock Solution Preparation

The following diagram outlines the standard procedure for preparing and storing Sandoz 58-
035 stock solutions.
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Caption: Workflow for Sandoz 58-035 stock solution preparation and storage.
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4.2. Signaling Pathway: ACAT Inhibition

Sandoz 58-035 acts by inhibiting the ACAT enzyme, which is responsible for converting free
cholesterol into cholesteryl esters for storage within the cell.

Substrates

Free Cholesterol

Product

Cholesteryl Ester
(Storage)

Acyl-CoA ACAT Enzyme

Sandoz 58-035

Click to download full resolution via product page

Caption: Sandoz 58-035 inhibits the ACAT-mediated esterification of cholesterol.

Safety and Handling

» Handle Sandoz 58-035 in accordance with good laboratory practices.
o Use personal protective equipment (PPE), including gloves and eye protection.
¢ Avoid inhalation of the powder by working in a well-ventilated area or fume hood.[5]

o For detailed safety information, refer to the Safety Data Sheet (SDS).[4][5] The compound is
incompatible with strong acids, alkalis, and oxidizing/reducing agents.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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